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Compound of Interest

Compound Name: 1,18-Octadecanediol

Cat. No.: B156470

A Technical Guide to the Thermal Properties of
1,18-Octadecanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key thermal properties of 1,18-
Octadecanediol, a long-chain aliphatic diol. The information contained herein is intended to
support research and development activities where this compound's physical characteristics
are of critical importance.

Core Thermal Properties

1,18-Octadecanediol is a white to almost white crystalline powder at room temperature. Its
thermal behavior, specifically its melting and boiling points, are critical parameters for its
application in various fields, including polymer chemistry and drug formulation.

Data Presentation

The following table summarizes the key thermal properties of 1,18-Octadecanediol.
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Property Value Notes

Arange is often reported,
Melting Point 91-101°C which can be influenced by
purity.

This is an estimated value at
Boiling Point ~323.59 °C standard atmospheric
pressure.

. . At a reduced pressure of 2
Boiling Point 211 °C
mmHg.

Experimental Protocols for Thermal Analysis

While specific experimental documentation for the thermal analysis of 1,18-Octadecanediol is
not readily available in public literature, standard methodologies for determining the melting
and boiling points of organic solids are applicable. The following protocols describe established
techniques that can be employed.

Melting Point Determination via Capillary Method

The melting point of 1,18-Octadecanediol can be accurately determined using a capillary
melting point apparatus (such as a Mel-Temp or similar device) by following this protocol:

Sample Preparation: A small amount of dry 1,18-Octadecanediol is finely powdered. A
capillary tube is then packed with the powder to a height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

» Observation and Recording: The temperature at which the first liquid appears in the capillary
tube is recorded as the onset of melting. The temperature at which the last solid crystal
disappears is recorded as the completion of melting. The melting point is reported as this
range. For a pure compound, this range is typically narrow.
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Boiling Point Determination

Due to its high boiling point at atmospheric pressure, the boiling point of 1,18-Octadecanediol
is often determined under reduced pressure to prevent decomposition. A standard method is as

follows:

o Apparatus Setup: A small amount of 1,18-Octadecanediol is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed within the test tube. This assembly
is attached to a thermometer.

e Heating: The apparatus is heated in a suitable heating bath (e.g., silicone olil).

o Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the inverted capillary tube. The heating is continued until a steady stream of bubbles is
observed.

e Cooling and Measurement: The heat source is then removed, and the liquid is allowed to
cool. The boiling point is the temperature at which the liquid begins to enter the capillary
tube.

Logical Workflow for Thermal Property
Determination

The following diagram illustrates the general workflow for determining the thermal properties of
a solid organic compound like 1,18-Octadecanediol.
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Caption: Workflow for determining the thermal properties of 1,18-Octadecanediol.
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Applications in Research and Drug Development

1,18-Octadecanediol serves as a valuable monomer in the synthesis of long-chain aliphatic
polyesters. These polymers exhibit properties that make them of interest for applications
requiring biodegradability and chemical recyclability. In the context of drug development, long-
chain diols can be investigated for their potential use as excipients, in drug delivery systems, or
as lubricants. While some reports suggest a role in reducing cancer in animal studies, the
specific biological pathways and mechanisms of action remain an area for further investigation.
There is currently no established signaling pathway directly involving 1,18-Octadecanediol in
the scientific literature.

 To cite this document: BenchChem. [Thermal properties of 1,18-Octadecanediol (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156470#thermal-properties-of-1-18-octadecanediol-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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